Cas no 500228-44-4 (1H-Pyrimido[4,5-b]indole, 7-bromo-)

1H-Pyrimido[4,5-b]indole, 7-bromo- structure
500228-44-4 structure
Product Name:1H-Pyrimido[4,5-b]indole, 7-bromo-
CAS No:500228-44-4
MF:C10H6BrN3
MW:248.078740596771
CID:1549334
PubChem ID:11390979
Update Time:2025-04-21

1H-Pyrimido[4,5-b]indole, 7-bromo- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrimido[4,5-b]indole, 7-bromo-
    • C92415
    • 7-bromo-9H-pyrimido[4,5-b]indole
    • 500228-44-4
    • Inchi: 1S/C10H6BrN3/c11-6-1-2-7-8-4-12-5-13-10(8)14-9(7)3-6/h1-5H,(H,12,13,14)
    • InChI Key: PQQWGMLMODEMSY-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2C3=CN=CN=C3NC=2C=1

Computed Properties

  • Exact Mass: 246.97458
  • Monoisotopic Mass: 246.97451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • PSA: 36.75
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